Cas no 1032903-51-7 (1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[2-methyl-5-(1-methylethoxy)-4-nitrophenyl]-)

• Product Name: 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[2-methyl-5-(1-methylethoxy)-4-nitrophenyl]-
• CAS No: 1032903-51-7
• MF: C₁₆H₂₄BNO₅
• MW: 321.176465034485
• CID: 4677582
• Update Time: 2022-09-22

1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[2-methyl-5-(1-methylethoxy)-4-nitrophenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[2-methyl-5-(1-methylethoxy)-4-nitrophenyl]-
• 2-(5-Isopropoxy-2-methyl-4-nitrophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• Inchi： 1S/C16H24BNO5/c1-10(2)21-14-9-12(11(3)8-13(14)18(19)20)17-22-15(4,5)16(6,7)23-17/h8-10H,1-7H3
• InChI Key： YMBCAHKUERVDCC-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1=CC(OC(C)C)=C([N+]([O-])=O)C=C1C

Computed Properties

• Exact Mass: 321.174753g/mol
• Monoisotopic Mass: 321.174753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 321.2g/mol
• Topological Polar Surface Area: 73.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers